Cas no 1809150-12-6 (1,2-Benzisothiazole, 3-chloro-5-fluoro-)

• Product Name: 1,2-Benzisothiazole, 3-chloro-5-fluoro-
• CAS No: 1809150-12-6
• MF: C₇H₃ClFNS
• MW: 187.621822595596
• CID: 6072860
• PubChem ID: 56993130
• Update Time: 2025-06-30

1,2-Benzisothiazole, 3-chloro-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole, 3-chloro-5-fluoro-
• 1809150-12-6
• 3-chloro-5-fluoro-1,2-benzothiazole
• 3-CHLORO-5-FLUOROBENZOISOTHIAZOLE
• SCHEMBL18740657
• 3-Chloro-5-fluorobenzo[d]isothiazole
• EN300-1117730
• AT19023

• Inchi： 1S/C7H3ClFNS/c8-7-5-3-4(9)1-2-6(5)11-10-7/h1-3H
• InChI Key： XPZWCJQMRIUYSO-UHFFFAOYSA-N
• SMILES： S1C2=C(C=C(F)C=C2)C(Cl)=N1

Computed Properties

• Exact Mass: 186.9658761g/mol
• Monoisotopic Mass: 186.9658761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• Boiling Point: 180.7±22.0 °C(Predicted)
• pka: 0.66±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1,2-Benzisothiazole, 3-chloro-5-fluoro-

Introduction to 1,2-Benzisothiazole, 3-chloro-5-fluoro (CAS No. 1809150-12-6) and Its Emerging Applications in Chemical Biology

1,2-Benzisothiazole, 3-chloro-5-fluoro (CAS No. 1809150-12-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the benzisothiazole family, a class of molecules known for their diverse biological activities. The presence of both chloro and fluoro substituents in its structure enhances its potential as a pharmacophore, making it a valuable scaffold for the development of novel therapeutic agents.

The benzisothiazole core is characterized by a fused ring system consisting of a benzene ring and an isothiazole ring. The 3-chloro-5-fluoro substitution pattern introduces electronic and steric effects that can modulate the compound's interactions with biological targets. These modifications have been strategically employed to improve binding affinity, selectivity, and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the potential of 1,2-Benzisothiazole, 3-chloro-5-fluoro as an intermediate in the synthesis of bioactive molecules. Its structural framework allows for further derivatization, enabling the creation of libraries of compounds with tailored properties. Such derivatives have shown promise in preclinical studies as inhibitors of key enzymes and receptors involved in various diseases.

One of the most compelling aspects of this compound is its role in addressing unmet medical needs. Researchers have leveraged its scaffold to develop candidates targeting neurological disorders, inflammatory conditions, and infectious diseases. The fluoro substituent, in particular, has been shown to enhance the bioavailability and lipophilicity of drug candidates, making them more suitable for oral administration.

In the realm of medicinal chemistry, the synthesis of 1,2-Benzisothiazole, 3-chloro-5-fluoro has been optimized to ensure scalability and cost-effectiveness. Advanced synthetic methodologies have been employed to streamline the process, reducing the number of steps and improving yields. These advancements have made it feasible to produce sufficient quantities for both research purposes and clinical trials.

The pharmacological profile of this compound has been extensively evaluated in vitro and in vivo. Initial studies have demonstrated its ability to modulate pathways associated with cancer progression, neurodegeneration, and autoimmune diseases. The chloro group plays a crucial role in these interactions by influencing the compound's binding mode to biological targets. This has led to the identification of several lead compounds that are now undergoing further optimization.

Moreover, the environmental impact of synthesizing 1,2-Benzisothiazole, 3-chloro-5-fluoro has been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives aimed at promoting environmentally responsible drug development.

The future prospects of this compound are promising, with ongoing investigations exploring its potential in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that could lead to more effective treatments for complex diseases. Additionally, computational modeling techniques are being utilized to predict new derivatives with enhanced properties.

In conclusion,1,2-Benzisothiazole, 3-chloro-5-fluoro (CAS No. 1809150-12-6) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and versatile applications make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover its full potential,this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.